Cas no 627-97-4 (2-Heptene, 2-methyl-)

• Product Name: 2-Heptene, 2-methyl-
• CAS No: 627-97-4
• MF: C₈H₁₆
• MW: 112.212642669678
• CID: 511560
• PubChem ID: 24847377
• Update Time: 2025-04-19

2-Heptene, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Heptene, 2-methyl-
• 2-Methyl-2-heptene
• 2-methylhept-2-ene
• 1.1-Dimethyl-2-butyl-aethylen
• 2-Heptene,2-methyl
• 2-Methyl-hept-2-en
• 2-methyl-hept-2-ene
• DB-054289
• 627-97-4
• NSC 102776
• NSC102776
• NS00035167
• NSC-102776
• DTXCID70134265
• DTXSID40211774
• Hexene, dimethyl-
• AKOS015912529
• EINECS 211-022-7
• 2-Methyl-2-heptene, 98%
• dimethylhexene

• MDL： MFCD00027278
• Inchi： 1S/C8H16/c1-4-5-6-7-8(2)3/h7H,4-6H2,1-3H3
• InChI Key： WEPNJTDVIIKRIK-UHFFFAOYSA-N
• SMILES： C(CC)C/C=C(\C)/C

Computed Properties

• Exact Mass: 112.12500
• Monoisotopic Mass: 112.125201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 66.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.724 g/mL at 25 °C(lit.)
• Melting Point: −122 °C (lit.)
• Boiling Point: 122 °C(lit.)
• Flash Point: Degrees Fahrenheit:53.6°F
  Degrees Celsius:12°C
  
• Refractive Index: n20/D 1.417(lit.)
• PSA: 0.00000
• LogP: 3.14280
• Vapor Pressure: 16.8±0.1 mmHg at 25°C

2-Heptene, 2-methyl- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H304
• Warning Statement： P210-P301+P310-P331
• Hazardous Material transportation number：UN 3295 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-65
• Safety Instruction： S16; S62
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Risk Phrases：R11; R65
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)